Cas no 88069-58-3 (N-(4-Methylphenyl)-2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetamide)

N-(4-Methylphenyl)-2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetamide structure
88069-58-3 structure
Product Name:N-(4-Methylphenyl)-2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetamide
CAS No:88069-58-3
MF:C16H22N2O
MW:258.358684062958
CID:646400
Update Time:2023-08-03

N-(4-Methylphenyl)-2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolizine-7a(5H)-acetamide, tetrahydro-N-(4-methylphenyl)-
    • 2-(1,2,3,5,6,7-hexahydropyrrolizin-8-yl)-N-(4-methylphenyl)acetamide
    • N-(4-Methylphenyl)-2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetamide
    • Inchi: 1S/C16H22N2O/c1-13-4-6-14(7-5-13)17-15(19)12-16-8-2-10-18(16)11-3-9-16/h4-7H,2-3,8-12H2,1H3,(H,17,19)
    • InChI Key: YYJPZXIGYUZYAT-UHFFFAOYSA-N
    • SMILES: O=C(CC12CCCN1CCC2)NC1C=CC(C)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Topological Polar Surface Area: 32.299
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